Cas no 2090893-71-1 (2-5-amino-1-(4-hydroxyphenyl)-1H-pyrazol-4-ylacetonitrile)

• Product Name: 2-5-amino-1-(4-hydroxyphenyl)-1H-pyrazol-4-ylacetonitrile
• CAS No: 2090893-71-1
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 6007904
• PubChem ID: 131484759
• Update Time: 2025-10-07

2-5-amino-1-(4-hydroxyphenyl)-1H-pyrazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-amino-1-(4-hydroxyphenyl)-1H-pyrazol-4-ylacetonitrile
• 1H-Pyrazole-4-acetonitrile, 5-amino-1-(4-hydroxyphenyl)-
• EN300-1296595
• 2-[5-Amino-1-(4-hydroxyphenyl)-1H-pyrazol-4-yl]acetonitrile
• 2090893-71-1

• Inchi： 1S/C11H10N4O/c12-6-5-8-7-14-15(11(8)13)9-1-3-10(16)4-2-9/h1-4,7,16H,5,13H2
• InChI Key： IBOLILCJPYPBAT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(O)C=C2)C(N)=C(CC#N)C=N1

Computed Properties

• Exact Mass: 214.08546096g/mol
• Monoisotopic Mass: 214.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 491.9±40.0 °C(Predicted)
• pka: 8.77±0.15(Predicted)

Additional information on 2-5-amino-1-(4-hydroxyphenyl)-1H-pyrazol-4-ylacetonitrile

Introduction to 2-5-amino-1-(4-hydroxyphenyl)-1H-pyrazol-4-ylacetonitrile (CAS No. 2090893-71-1)

2-5-amino-1-(4-hydroxyphenyl)-1H-pyrazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2090893-71-1, this molecule represents a unique structural motif that combines a pyrazole core with functional groups capable of participating in diverse chemical reactions. The presence of both an amino group and a hydroxyl group on the aromatic ring, coupled with the acetonitrile substituent on the pyrazole ring, makes this compound a versatile intermediate in the synthesis of more complex molecules.

The compound's structure is particularly intriguing due to its potential biological activity. Pyrazole derivatives are well-known for their broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of functional groups in 2-5-amino-1-(4-hydroxyphenyl)-1H-pyrazol-4-ylacetonitrile suggests that it may exhibit similar properties, making it a valuable candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, pyrazole-based molecules have been extensively studied due to their favorable pharmacokinetic properties and ease of functionalization. The 2-5-amino-1-(4-hydroxyphenyl)-1H-pyrazol-4-ylacetonitrile structure provides a rich scaffold for medicinal chemists to explore new drug candidates. For instance, the amino group can be further modified to introduce various pharmacophores, while the hydroxyl group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The pyrazole core is known to interact with enzymes and receptors involved in various disease pathways. By leveraging the structural flexibility of 2-5-amino-1-(4-hydroxyphenyl)-1H-pyrazol-4-ylacetonitrile, researchers can design molecules that selectively modulate these targets. This approach is particularly relevant in oncology, where precise targeting of cancer-related enzymes and signaling pathways is crucial for effective treatment.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have shown that 2-5-amino-1-(4-hydroxyphenyl)-1H-pyrazol-4-ylacetonitrile can bind effectively to several protein targets, including kinases and transcription factors. These predictions provide a strong rationale for experimental validation and highlight the compound's potential as a lead molecule in drug discovery programs.

The synthesis of 2-5-amino-1-(4-hydroxyphenyl)-1H-pyrazol-4-ylacetonitrile presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant progress in facilitating such constructions. For example, multi-step reactions involving cross-coupling techniques and cyclization reactions can be employed to build the pyrazole core efficiently. Additionally, protecting group strategies can be utilized to ensure regioselectivity during functionalization.

In conclusion, 2-5-amino-1-(4-hydroxyphenyl)-1H-pyrazol-4-ylacetonitrile (CAS No. 2090893-71-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activity make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in developing innovative therapeutic strategies.